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Compound of Interest

Compound Name: Fmoc-B-HoPhe-OH

Cat. No.: B557516 Get Quote

Researchers and laboratory personnel must handle the disposal of Fmoc-ß-HoPhe-OH with

diligence to ensure safety and regulatory compliance. As a derivative of the amino acid

phenylalanine, this compound is a stable, white powder utilized in peptide synthesis and drug

development.[1][2] While it is not classified as hazardous for transportation, proper disposal

protocols are essential to minimize environmental impact.[3]

Personal Protective Equipment (PPE) and Handling
Before handling Fmoc-ß-HoPhe-OH for disposal, it is crucial to wear appropriate personal

protective equipment. This includes:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: A dust mask or respirator to avoid inhalation of the powder.

Body Protection: A lab coat or other protective clothing.

Ensure adequate ventilation in the handling area to minimize dust generation and

accumulation.[4]

Spill Management
In the event of a spill, the following steps should be taken:
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Containment: Prevent the powder from spreading or entering drains.

Cleanup: Carefully sweep or vacuum the spilled material. For smaller spills, mixing with sand

or vermiculite is recommended before transferring to a suitable container.[5]

Disposal of Cleanup Materials: Place all contaminated materials, including cleaning tools and

PPE, into a labeled, sealed container for proper disposal.

Disposal of Unused or Waste Fmoc-ß-HoPhe-OH
The primary method for the disposal of Fmoc-ß-HoPhe-OH is through a licensed waste

disposal service. It is imperative to adhere to all federal, state, and local environmental

regulations.

Step-by-Step Disposal Procedure:

Containerization: Place the waste Fmoc-ß-HoPhe-OH in a clearly labeled, sealed, and

appropriate waste container.

Labeling: The label should clearly identify the contents as "Fmoc-ß-HoPhe-OH" and include

any other information required by your institution's environmental health and safety (EHS)

department.

Storage: Store the waste container in a designated, secure area away from incompatible

materials, such as strong oxidizing agents.[3]

Arrangement for Pickup: Contact your institution's EHS department or a certified chemical

waste disposal company to arrange for pickup and disposal.

Do not dispose of Fmoc-ß-HoPhe-OH by:

Flushing down the drain: This can be harmful to aquatic life and is against regulations.[4]

Mixing with general trash: Uncontrolled disposal can lead to environmental contamination.
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Property Information

Chemical Name Fmoc-L-ß-homophenylalanine

Synonyms
Fmoc-ß-HoPhe-OH, (S)-Fmoc-3-amino-4-

phenylbutyric acid

CAS Number 193954-28-8

Appearance White powder[2]

Primary Use Peptide synthesis, Drug development[1][2]

Disposal Method Via approved disposal specialists[5]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemimpex.com/products/12744
https://www.chemsrc.com/en/cas/193954-28-8_841954.html
https://www.chemimpex.com/products/12744
https://www.keyorganics.net/app/uploads/sds/DS-18586_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Fmoc-B-HoPhe-OH Waste
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Caption: Logical workflow for the proper disposal of Fmoc-B-HoPhe-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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